Cas no 2034224-02-5 (3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine)
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine Chemical and Physical Properties
Names and Identifiers
-
- (3,5-dimethyl-1,2-oxazol-4-yl)-[3-(6-methoxypyridazin-3-yl)oxypyrrolidin-1-yl]methanone
- (3,5-dimethylisoxazol-4-yl)(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
- 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
-
- Inchi: 1S/C15H18N4O4/c1-9-14(10(2)23-18-9)15(20)19-7-6-11(8-19)22-13-5-4-12(21-3)16-17-13/h4-5,11H,6-8H2,1-3H3
- InChI Key: YOECTTYFVAZMLQ-UHFFFAOYSA-N
- SMILES: O(C1C([H])=C([H])C(=NN=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C2C(C([H])([H])[H])=NOC=2C([H])([H])[H])=O)C([H])([H])C1([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 424
- XLogP3: 1.1
- Topological Polar Surface Area: 90.6
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6489-1432-2μmol |
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine |
2034224-02-5 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6489-1432-1mg |
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine |
2034224-02-5 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1432-2mg |
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine |
2034224-02-5 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6489-1432-3mg |
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine |
2034224-02-5 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6489-1432-4mg |
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine |
2034224-02-5 | 4mg |
$99.0 | 2023-09-08 |
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
Introduction to 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034224-02-5)
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034224-02-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms. The presence of a methoxy group and a substituted pyrrolidine moiety imparts distinct chemical and biological properties, making it a subject of extensive research.
The molecular structure of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine is characterized by a central pyridazine ring linked to a pyrrolidine ring through an ether linkage. The pyrrolidine ring is further functionalized with a 3,5-dimethyl-1,2-oxazole carbonyl group, which adds complexity and potential for diverse interactions with biological targets. This intricate structure suggests that the compound may exhibit multiple pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Recent studies have explored the biological activities of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.
In addition to its anti-inflammatory properties, 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine has been investigated for its anti-cancer potential. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that the compound may have therapeutic value in cancer treatment.
The neuroprotective effects of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, the compound has shown promise in reducing oxidative stress and preventing neuronal cell death. These effects are believed to be mediated by its antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuroprotection.
The pharmacokinetic profile of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine has been studied to understand its behavior in vivo. Preclinical data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more detailed studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.
Safety assessments are crucial for any potential drug candidate. Initial toxicity studies have shown that 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine exhibits low toxicity at therapeutic doses. However, comprehensive safety evaluations are ongoing to ensure its long-term safety and efficacy in clinical settings.
In conclusion, 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034224-02-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory therapy, cancer treatment, and neuroprotection make it an exciting area of research in medicinal chemistry. Further preclinical and clinical studies are warranted to fully explore its therapeutic potential and bring it closer to clinical application.
2034224-02-5 (3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)